Cas no 85851-89-4 (1,2-Benzenedicarboxylicacid, hexyl isotridecyl ester (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, hexyl isotridecyl ester (9CI)
• CAS No: 85851-89-4
• MF: C₂₇H₄₄O₄
• MW: 432.635869026184
• CID: 727817
• PubChem ID: 56842585
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, hexyl isotridecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, hexyl isotridecyl ester (9CI)
• 1-O-hexyl 2-O-(11-methyldodecyl) benzene-1,2-dicarboxylate
• hexyl isotridecyl phthalate

• Inchi： 1S/C27H44O4/c1-4-5-6-16-21-30-26(28)24-19-14-15-20-25(24)27(29)31-22-17-12-10-8-7-9-11-13-18-23(2)3/h14-15,19-20,23H,4-13,16-18,21-22H2,1-3H3
• InChI Key： KFKFOSIUAMETNI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCC)=O)CCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 432.32395988g/mol
• Monoisotopic Mass: 432.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 20
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters